6-Carboxyfluorescein diacetate

• CAS No.: 3348-03-6
• Product Name: 6-Carboxyfluorescein diacetate
• Molecular Formula: C25H16O9
• Molecular Weight: 460.4 g/mol
• IUPAC Name: 3',6'-diacetyloxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-carboxylic acid
• Standard InChI: InChI=1S/C25H16O9/c1-12(26)31-15-4-7-18-21(10-15)33-22-11-16(32-13(2)27)5-8-19(22)25(18)20-9-14(23(28)29)3-6-17(20)24(30)34-25/h3-11H,1-2H3,(H,28,29)
• Standard InChIKey: QMOGCCYGOPYYNT-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OC(=O)C)C5=C(C=CC(=C5)C(=O)O)C(=O)O3
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OC(=O)C)C5=C(C=CC(=C5)C(=O)O)C(=O)O3
• Appearance: Solid powder
• Description: 6-CFDA is a cell membranes permeatable non-fluorescent prodrug of 5-carboxyfluorescein. It shows strongly fluorescent to differentiate viable cells from apoptotic cells after being enzymatically hydrolyzed inside cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 6-carboxy-3',6'-diacetylfluorescein; 6-carboxyfluorescein diacetate; 6-CFDA
• Reference: 1: Jia S, Guo P, Ge X, Wu H, Lu J, Fan X. Overexpression of indoleamine 2, 3-dioxygenase contributes to the repair of human airway epithelial cells inhibited by dexamethasone via affecting the MAPK/ERK signaling pathway. Exp Ther Med. 2018 Jul;16(1):282-290. doi: 10.3892/etm.2018.6163. Epub 2018 May 14. PubMed PMID: 29896251; PubMed Central PMCID: PMC5995046.; 2: Sun Z, Liu Y, Kong X, Wang R, Xu Y, Shang C, Huo J, Huang M, Zhao F, Bian K, Zhang S, Tu Y, Chen X. Exendin-4 Plays a Protective Role in a Rat Model of Spinal Cord Injury Through SERCA2. Cell Physiol Biochem. 2018;47(2):617-629. doi: 10.1159/000490017. Epub 2018 May 22. PubMed PMID: 29794460.; 3: Shi H, Wang XR, Bi MC, Yang W, Wang D, Liu HL, Liang LL, Li XH, Hao Q, Cui ZH, Song E. Comparison of three fluorescence labeling and tracking methods of endothelial progenitor cells in laser-injured retina. Int J Ophthalmol. 2018 Apr 18;11(4):580-588. doi: 10.18240/ijo.2018.04.07. eCollection 2018. PubMed PMID: 29675374; PubMed Central PMCID: PMC5902360.; 4: Fumuso FG, Giuliano SM, Chaves MG, Neild DM, Miragaya MH, Gambarotta MC, Carretero MI. Seminal plasma affects the survival rate and motility pattern of raw llama spermatozoa. Anim Reprod Sci. 2018 May;192:99-106. doi: 10.1016/j.anireprosci.2018.02.019. Epub 2018 Feb 24. PubMed PMID: 29500052.; 5: Wang ZD, Wang RZ, Xia YZ, Kong LY, Yang L. Reversal of multidrug resistance by icaritin in doxorubicin-resistant human osteosarcoma cells. Chin J Nat Med. 2018 Jan;16(1):20-28. doi: 10.1016/S1875-5364(18)30026-8. PubMed PMID: 29425587.; 6: Lin CJ, Lee SL, Wang WH, Hovhannisyan VA, Huang YD, Lee HS, Dong CY. Multiphoton dynamic imaging of the effect of chronic hepatic diseases on hepatobiliary metabolism in vivo. J Biophotonics. 2018 Feb 1:e201700338. doi: 10.1002/jbio.201700338. [Epub ahead of print] PubMed PMID: 29388745.; 7: Tempany JC, Zhou JH, Hodgkin PD, Bryant VL. Superior properties of CellTrace Yellow™ as a division tracking dye for human and murine lymphocytes. Immunol Cell Biol. 2018 Feb;96(2):149-159. doi: 10.1111/imcb.1020. Epub 2017 Dec 15. PubMed PMID: 29363164.; 8: Yang X, Lun Y, Jiang H, Liu X, Duan Z, Xin S, Zhang J. SIRT1-Regulated Abnormal Acetylation of FOXP3 Induces Regulatory T-Cell Function Defect in Hashimoto's Thyroiditis. Thyroid. 2018 Feb;28(2):246-256. doi: 10.1089/thy.2017.0286. PubMed PMID: 29336238.; 9: Wu K, Zhao J, Wu Q, Wu C. [Inhibitory effect and mechanism of tofacitinib on the secretion of cytokines by T cells in human peripheral blood]. Xi Bao Yu Fen Zi Mian Yi Xue Za Zhi. 2017 Nov;33(11):1448-1455. Chinese. PubMed PMID: 29268845.; 10: Su PH, Lai YH. A Reliable and Non-destructive Method for Monitoring the Stromal pH in Isolated Chloroplasts Using a Fluorescent pH Probe. Front Plant Sci. 2017 Dec 5;8:2079. doi: 10.3389/fpls.2017.02079. eCollection 2017. PubMed PMID: 29259618; PubMed Central PMCID: PMC5723387.; 11: Regmi KC, Li L, Gaxiola RA. Alternate Modes of Photosynthate Transport in the Alternating Generations of Physcomitrella patens. Front Plant Sci. 2017 Nov 13;8:1956. doi: 10.3389/fpls.2017.01956. eCollection 2017. PubMed PMID: 29181017; PubMed Central PMCID: PMC5693889.; 12: Nguyen TD, Walker ME, Gardner JM, Jiranek V. Appropriate vacuolar acidification in Saccharomyces cerevisiae is associated with efficient high sugar fermentation. Food Microbiol. 2018 Apr;70:262-268. doi: 10.1016/j.fm.2017.09.021. Epub 2017 Oct 4. PubMed PMID: 29173635.; 13: Kalayda GV, Kullmann M, Galanski M, Gollos S. A fluorescent oxaliplatin derivative for investigation of oxaliplatin resistance using imaging techniques. J Biol Inorg Chem. 2017 Dec;22(8):1295-1304. doi: 10.1007/s00775-017-1502-z. Epub 2017 Oct 17. PubMed PMID: 29043454.; 14: Qiu C, Zhang D, Chi Y, Chen Q, Xu L, Xie Q. Clinical significance of 5-(and 6)-carboxyfluorescein diacetate succinimidyl ester-labeled microspheres for detecting endothelial progenitor cells in human peripheral blood. Exp Ther Med. 2017 Aug;14(2):1659-1664. doi: 10.3892/etm.2017.4657. Epub 2017 Jun 23. PubMed PMID: 28810633; PubMed Central PMCID: PMC5525652.; 15: Sendo S, Saegusa J, Okano T, Takahashi S, Akashi K, Morinobu A. CD11b+Gr-1(dim) Tolerogenic Dendritic Cell-Like Cells Are Expanded in Interstitial Lung Disease in SKG Mice. Arthritis Rheumatol. 2017 Dec;69(12):2314-2327. doi: 10.1002/art.40231. Epub 2017 Nov 9. PubMed PMID: 28805019.; 16: Morales-Kastresana A, Telford B, Musich TA, McKinnon K, Clayborne C, Braig Z, Rosner A, Demberg T, Watson DC, Karpova TS, Freeman GJ, DeKruyff RH, Pavlakis GN, Terabe M, Robert-Guroff M, Berzofsky JA, Jones JC. Labeling Extracellular Vesicles for Nanoscale Flow Cytometry. Sci Rep. 2017 May 12;7(1):1878. doi: 10.1038/s41598-017-01731-2. PubMed PMID: 28500324; PubMed Central PMCID: PMC5431945.; 17: Warszawski J, Avettand-Fenoel V, Rouzioux C, Scott-Algara D, Montange T, Didier C, Le Chenadec J, Viard JP, Dollfus C, Blanche S, Buseyne F. Gag-Specific CD8 T-Cell Proliferation Is Associated With Higher Peripheral Blood Levels of Transforming Growth Factor-β and Gut-Homing T Cells in Youths Perinatally Infected With Human Immunodeficiency Virus-1: The ANRS-EP38-IMMIP Study. Open Forum Infect Dis. 2016 Dec 7;4(1):ofw239. doi: 10.1093/ofid/ofw239. eCollection 2017 Winter. PubMed PMID: 28480237; PubMed Central PMCID: PMC5414023.; 18: Dock J, Hultin L, Hultin P, Elliot J, Yang OO, Anton PA, Jamieson BD, Effros RB. Human immune compartment comparisons: Optimization of proliferative assays for blood and gut T lymphocytes. J Immunol Methods. 2017 Jun;445:77-87. doi: 10.1016/j.jim.2017.03.014. Epub 2017 Mar 21. PubMed PMID: 28336395; PubMed Central PMCID: PMC5505254.; 19: Cong Y, Li Q, Chen M, Wu L. Synthesis of Dual-Stimuli-Responsive Microcontainers with Two Payloads in Different Storage Spaces for Preprogrammable Release. Angew Chem Int Ed Engl. 2017 Mar 20;56(13):3552-3556. doi: 10.1002/anie.201612291. Epub 2017 Feb 21. PubMed PMID: 28221001.; 20: Zhang Q, Waqas Y, Yang P, Sun X, Liu Y, Ahmed N, Chen B, Li Q, Hu L, Huang Y, Chen H, Hu B, Chen Q. Cytological study on the regulation of lymphocyte homing in the chicken spleen during LPS stimulation. Oncotarget. 2017 Jan 31;8(5):7405-7419. doi: 10.18632/oncotarget.14502. PubMed PMID: 28061467; PubMed Central PMCID: PMC5352331.
• PubChem Compound: 151095
• Last Modified: Nov 11 2021